Cas no 388594-36-3 (1,2-Benzenediamine, 4-(3-pyridinylmethoxy)-)

1,2-Benzenediamine, 4-(3-pyridinylmethoxy)- structure
388594-36-3 structure
Product Name:1,2-Benzenediamine, 4-(3-pyridinylmethoxy)-
CAS No:388594-36-3
MF:C12H13N3O
MW:215.251122236252
CID:1492456
PubChem ID:22285187
Update Time:2025-04-21

1,2-Benzenediamine, 4-(3-pyridinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-(3-pyridinylmethoxy)-
    • 4-(3-pyridinylmethoxy)-1,2-Benzenediamine
    • SCHEMBL4317422
    • DA-22657
    • 388594-36-3
    • Inchi: 1S/C12H13N3O/c13-11-4-3-10(6-12(11)14)16-8-9-2-1-5-15-7-9/h1-7H,8,13-14H2
    • InChI Key: ACYDUVMGNIBNPV-UHFFFAOYSA-N
    • SMILES: O(CC1C=NC=CC=1)C1=CC=C(C(=C1)N)N

Computed Properties

  • Exact Mass: 215.10599
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 74.16
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